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Compound of Interest

Compound Name: ER Flipper-TR 28

Cat. No.: B15553085 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the use of ER Flipper-TR®, a

fluorescent probe designed for the specific measurement of endoplasmic reticulum (ER)

membrane tension in live cultured cells. The protocols outlined below cover cell preparation,

staining, imaging, and data analysis to enable quantitative assessment of ER membrane

biophysics.

Introduction
The endoplasmic reticulum is a critical organelle involved in protein synthesis and folding, lipid

biosynthesis, and calcium homeostasis. The biophysical properties of the ER membrane,

particularly membrane tension, are increasingly recognized as important regulators of these

cellular processes. Alterations in ER membrane tension have been implicated in various

pathological conditions, including ER stress-related diseases.

ER Flipper-TR® is a specialized fluorescent probe that specifically localizes to the ER

membrane.[1][2] Its fluorescence lifetime is sensitive to the lipid packing of the membrane,

which allows for the quantification of membrane tension.[3][4] The probe's design is based on a

"flipper" mechanism where the angle between two dithienothiophenes changes in response to

membrane tension, altering the fluorescence lifetime.[1][2] An increase in membrane tension

leads to a more planar conformation of the probe and a longer fluorescence lifetime. This
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technology provides a powerful tool for investigating the role of ER membrane tension in

cellular physiology and disease.

Principle of ER Membrane Tension Sensing
The ER Flipper-TR® probe's mechanism of action is based on its sensitivity to the physical

state of the lipid bilayer. In a membrane with low tension, the lipid acyl chains are less ordered,

allowing the two fluorophores of the probe to adopt a twisted conformation. In a high-tension

state, the lipid packing increases, which in turn planarizes the probe. This planarization

enhances the intramolecular charge transfer, resulting in an increase in the fluorescence

lifetime. This relationship allows for a quantitative assessment of membrane tension changes

using Fluorescence Lifetime Imaging Microscopy (FLIM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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